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Compound of Interest

Compound Name: ML381

Cat. No.: B15620957 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling,

storage, and disposal of ML381, a selective M5 muscarinic acetylcholine receptor antagonist.

The following guidelines are intended to ensure the safe execution of research protocols and

proper management of waste.

Personal Protective Equipment (PPE) and Safety
Precautions
When handling ML381, it is imperative to use appropriate personal protective equipment to

minimize exposure and ensure personal safety. The following table summarizes the required

PPE.
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Protective Equipment Specifications and Purpose

Eye Protection
Chemical safety goggles or a face shield to

protect against splashes.

Hand Protection
Compatible chemical-resistant gloves (e.g.,

nitrile rubber).

Respiratory Protection

A NIOSH-approved respirator is recommended,

especially when handling the powder form or

when adequate ventilation is not available.

Body Protection
A laboratory coat or other protective clothing to

prevent skin contact.

General Handling Precautions:

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust or aerosols.

Work in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

Storage and Disposal Plans
Proper storage and disposal are critical to maintaining the integrity of ML381 and ensuring a

safe laboratory environment.
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Aspect Guideline

Storage

Store in a tightly sealed container in a cool, dry,

and well-ventilated area. For long-term storage

as a powder, -20°C for up to 3 years is

recommended. In solvent, store at -80°C for up

to 1 year.[1]

Disposal

Dispose of waste product and contaminated

materials in accordance with local, state, and

federal regulations. Unused or unwanted ML381

should be disposed of as chemical waste. Do

not allow the product to enter drains.

Experimental Protocols and Data
ML381, also known as VU0488130, is a potent and selective M5 orthosteric antagonist.[1][2] It

is a valuable tool for in vitro and electrophysiology studies.[2][3]

Key Experimental Parameters:

Parameter Value Species

hM5 IC50 450 nM Human

hM5 Ki 340 nM Human

rM5 IC50 1.65 µM Rat

M1-M4 IC50 >30 µM Human & Rat

h: human, r: rat

Solubility and Stability: ML381 is soluble in DMSO and ethanol. For in vivo studies, various

formulations can be prepared, though it's noted to be unstable in rat plasma.[4]

10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline: Soluble at ≥ 2.5 mg/mL.[4]

10% DMSO, 90% (20% SBE-β-CD in Saline): Soluble at ≥ 2.5 mg/mL.[4]
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10% DMSO, 90% Corn Oil: Soluble at ≥ 2.5 mg/mL.[4]

The compound shows good stability in phosphate-buffered saline (PBS).[2]

Signaling Pathway and Mechanism of Action
ML381 acts as an orthosteric antagonist at the M5 muscarinic acetylcholine receptor. This

means it binds to the same site as the endogenous ligand, acetylcholine, and blocks its action.

The M5 receptor is a G-protein coupled receptor (GPCR) that, upon activation, typically signals

through the Gq pathway, leading to the activation of phospholipase C (PLC) and subsequent

downstream signaling events. By blocking this, ML381 inhibits these downstream effects.
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Caption: Mechanism of action of ML381 as an M5 receptor antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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